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Compound of Interest

Compound Name: Chmfl-flt3-122

Cat. No.: B606659 Get Quote

Technical Support Center: Chmfl-flt3-122
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the solubility of Chmfl-flt3-122, a potent and selective FLT3

inhibitor. Below you will find troubleshooting guides and frequently asked questions to assist

with your experiments.

Solubility Troubleshooting Guide
This guide addresses common issues encountered when dissolving Chmfl-flt3-122.

Q1: My Chmfl-flt3-122 is not dissolving in DMSO. What should I do?

A1: Chmfl-flt3-122 can exhibit variable solubility in DMSO. Here are a few steps to

troubleshoot this issue:

Increase Sonication: Some sources indicate that ultrasonication is necessary to achieve

higher concentrations in DMSO.[1] Ensure you are sonicating the solution for an adequate

amount of time.

Gentle Warming: Gently warm the solution to aid dissolution. However, avoid excessive heat

to prevent degradation of the compound.

Check Concentration: While some suppliers report solubility up to 100-125 mg/mL in DMSO,

others state it is only slightly soluble (0.1-1 mg/mL).[1][2][3] It is possible you are trying to

achieve a concentration that is too high. Consider preparing a more dilute stock solution.
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Use Fresh DMSO: Ensure the DMSO you are using is anhydrous and of high quality. Water

content in DMSO can affect the solubility of compounds.

Q2: I observed precipitation when diluting my DMSO stock of Chmfl-flt3-122 with aqueous

media for my in vitro assay. How can I prevent this?

A2: Precipitation upon dilution of a DMSO stock in aqueous buffer is a common issue for

hydrophobic compounds. Here are some solutions:

Lower the Final DMSO Concentration: Aim for a final DMSO concentration in your assay

medium that is as low as possible, typically well below 1%.

Use a Surfactant: Consider the inclusion of a small amount of a biocompatible surfactant,

such as Tween® 80 or Pluronic® F-68, in your final dilution buffer to improve the solubility of

the compound.

Stepwise Dilution: Instead of a single large dilution, perform serial dilutions. This can

sometimes help to keep the compound in solution.

Alternative Solvents: For certain applications, exploring alternative solvent systems may be

necessary. However, always consider the compatibility of the solvent with your experimental

setup.

Q3: How do I prepare Chmfl-flt3-122 for in vivo animal studies?

A3: A common formulation for oral gavage administration of Chmfl-flt3-122 has been

described.[4] The following is a sample protocol:

Dissolve the required amount of Chmfl-flt3-122 in DMSO to create a stock solution.

Add PEG300 to the DMSO stock and mix until the solution is clear.

Add Tween® 80 and mix until the solution is clear.

Finally, add ddH₂O and mix thoroughly.

The exact ratios of these components may need to be optimized for your specific dosage and

administration volume.
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Frequently Asked Questions (FAQs)
Q: What is the recommended solvent for preparing stock solutions of Chmfl-flt3-122?

A: The most commonly recommended solvent for preparing stock solutions of Chmfl-flt3-122 is

Dimethyl Sulfoxide (DMSO).[1][2][3] It is also reported to be soluble in 1eq. HCl to 100 mM.

Q: What is the reported solubility of Chmfl-flt3-122 in different solvents?

A: The reported solubility of Chmfl-flt3-122 varies between suppliers. Please refer to the table

below for a summary of the available data.

Q: How should I store Chmfl-flt3-122?

A: As a solid, Chmfl-flt3-122 should be stored at +4°C for short-term storage and -20°C for

long-term storage (up to 3 years).[2][4] In solvent, it is recommended to store at -80°C for up to

6 months or -20°C for up to 1 month.[2][4]

Quantitative Solubility Data
Solvent Reported Solubility Source(s)

DMSO
125 mg/mL (265.08 mM)

(requires sonication)
[1]

DMSO 100 mg/mL [2]

DMSO Soluble to 100 mM

DMSO Slightly soluble (0.1-1 mg/mL) [3]

1 eq. HCl Soluble to 100 mM

Acetonitrile Slightly soluble (0.1-1 mg/mL) [3]

Experimental Protocols & Methodologies
Protocol for Preparing a 10 mM Stock Solution in DMSO:

Calculate the required mass: Based on the molecular weight of Chmfl-flt3-122 (471.55

g/mol ), calculate the mass needed for your desired volume of 10 mM stock solution. For
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example, for 1 mL of a 10 mM solution, you would need 4.7155 mg of the compound.

Weigh the compound: Accurately weigh the calculated amount of Chmfl-flt3-122 powder.

Add DMSO: Add the desired volume of high-quality, anhydrous DMSO to the powder.

Dissolve: Vortex and/or sonicate the mixture until the solid is completely dissolved. Gentle

warming can be applied if necessary.

Store: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -20°C or -80°C.

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b606659?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Dissolving Chmfl-flt3-122

Issue: Compound not dissolving

Is the solvent DMSO?

Consult literature for alternative solvents

No

Check Target Concentration
Is it within reported soluble range?

Yes

Prepare a more dilute solution

No

Apply Sonication

Yes

Gentle Warming (avoid excessive heat)

Compound Dissolved

Issue: Precipitation upon aqueous dilution Preparing for in vivo use?

Lower final DMSO concentration

Add surfactant (e.g., Tween-80)

Perform stepwise dilution

Use established in vivo formulation
(DMSO, PEG300, Tween-80, ddH2O)

Yes

Click to download full resolution via product page

Caption: Troubleshooting workflow for Chmfl-flt3-122 solubility issues.
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Caption: Simplified signaling pathway of Chmfl-flt3-122.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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